Cas no 87891-46-1 (2-Nitroundecane)

• Product Name: 2-Nitroundecane
• CAS No: 87891-46-1
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 2810893
• PubChem ID: 53938929
• Update Time: 2025-04-21

2-Nitroundecane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1117421
• DTXSID60707821
• 87891-46-1
• 2-Nitroundecane

• Inchi： 1S/C11H23NO2/c1-3-4-5-6-7-8-9-10-11(2)12(13)14/h11H,3-10H2,1-2H3
• InChI Key： SMLSSLUSTZYOJV-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)CCCCCCCCC)=O

Computed Properties

• Exact Mass: 201.172878976Da
• Monoisotopic Mass: 201.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 45.8Ų